Cas no 2138516-47-7 (1-(azetidin-3-yl)-1H-pyrazol-5-ylurea)
1-(azetidin-3-yl)-1H-pyrazol-5-ylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(azetidin-3-yl)-1H-pyrazol-5-ylurea
- [1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea
- EN300-1131121
- 2138516-47-7
-
- Inchi: 1S/C7H11N5O/c8-7(13)11-6-1-2-10-12(6)5-3-9-4-5/h1-2,5,9H,3-4H2,(H3,8,11,13)
- InChI Key: DJUSCZBDPIBCRS-UHFFFAOYSA-N
- SMILES: O=C(N)NC1=CC=NN1C1CNC1
Computed Properties
- Exact Mass: 181.09635999g/mol
- Monoisotopic Mass: 181.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 85Ų
1-(azetidin-3-yl)-1H-pyrazol-5-ylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1131121-0.05g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 95% | 0.05g |
$719.0 | 2023-10-26 | |
| Enamine | EN300-1131121-0.1g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 95% | 0.1g |
$755.0 | 2023-10-26 | |
| Enamine | EN300-1131121-0.25g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 95% | 0.25g |
$789.0 | 2023-10-26 | |
| Enamine | EN300-1131121-0.5g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 95% | 0.5g |
$823.0 | 2023-10-26 | |
| Enamine | EN300-1131121-1.0g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 1g |
$857.0 | 2023-05-26 | ||
| Enamine | EN300-1131121-2.5g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 95% | 2.5g |
$1680.0 | 2023-10-26 | |
| Enamine | EN300-1131121-5.0g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 5g |
$2485.0 | 2023-05-26 | ||
| Enamine | EN300-1131121-10.0g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 10g |
$3683.0 | 2023-05-26 | ||
| Enamine | EN300-1131121-1g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 95% | 1g |
$857.0 | 2023-10-26 | |
| Enamine | EN300-1131121-5g |
[1-(azetidin-3-yl)-1H-pyrazol-5-yl]urea |
2138516-47-7 | 95% | 5g |
$2485.0 | 2023-10-26 |
1-(azetidin-3-yl)-1H-pyrazol-5-ylurea Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-(azetidin-3-yl)-1H-pyrazol-5-ylurea
Recent Advances in the Study of 1-(azetidin-3-yl)-1H-pyrazol-5-ylurea (CAS: 2138516-47-7)
The compound 1-(azetidin-3-yl)-1H-pyrazol-5-ylurea (CAS: 2138516-47-7) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-pyrazole-urea scaffold, has attracted significant attention due to its potential applications in drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, biological activity, and therapeutic potential, positioning it as a key focus for future drug development efforts.
One of the most notable advancements in the study of 1-(azetidin-3-yl)-1H-pyrazol-5-ylurea is its role as a selective inhibitor of specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for certain tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The research highlighted the compound's ability to disrupt aberrant signaling pathways, offering a potential therapeutic avenue for conditions such as chronic myeloid leukemia and rheumatoid arthritis. The study also provided detailed structural insights into the binding mode of the molecule, which could inform the design of more potent derivatives.
In addition to its kinase inhibitory properties, 1-(azetidin-3-yl)-1H-pyrazol-5-ylurea has shown promise in the field of neurodegenerative diseases. A recent preprint on bioRxiv reported its efficacy in modulating tau protein aggregation, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and exhibit neuroprotective effects in preclinical models underscores its potential as a lead compound for further optimization. These findings are particularly significant given the limited therapeutic options currently available for tauopathies.
The synthetic accessibility of 1-(azetidin-3-yl)-1H-pyrazol-5-ylurea has also been a focus of recent research. A 2024 paper in Organic Letters described a novel, scalable route to its synthesis, utilizing a one-pot azetidine ring formation followed by regioselective pyrazole functionalization. This methodological advancement not only improves the compound's availability for further studies but also opens doors for the development of analogous structures with tailored pharmacological profiles. The paper emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations.
Looking ahead, the versatility of 1-(azetidin-3-yl)-1H-pyrazol-5-ylurea suggests broad applications across multiple therapeutic areas. Its unique chemical structure provides a platform for medicinal chemistry optimization, and ongoing research is exploring its potential in infectious diseases, metabolic disorders, and beyond. As the understanding of its mechanism of action deepens, this compound is poised to make significant contributions to the field of chemical biology and drug discovery in the coming years.
2138516-47-7 (1-(azetidin-3-yl)-1H-pyrazol-5-ylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)